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Introduction

Chlorotitanium triisopropoxide, with the chemical formula C9H21CIO3Ti, is an
organometallic compound that serves as a versatile reagent and catalyst in organic synthesis.
[1] Its utility in forming carbon-carbon and carbon-heteroatom bonds makes it a valuable tool in
the synthesis of complex molecules, including pharmaceuticals and agrochemicals.[1][2] This
technical guide provides a comprehensive overview of the physical properties of
chlorotitanium triisopropoxide, detailed experimental protocols for their determination, and
an illustrative reaction pathway.

Physical Properties of Chlorotitanium
Triisopropoxide
The physical characteristics of chlorotitanium triisopropoxide are crucial for its handling,

storage, and application in chemical reactions. A summary of its key physical properties is
presented in the table below.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1365183#bc-rfq
https://www.benchchem.com/product/b1365183/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-chlorotitanium-triisopropoxide
https://wap.guidechem.com/encyclopedia/chlorotitanium-triisopropoxide-dic20257.html
https://wap.guidechem.com/encyclopedia/chlorotitanium-triisopropoxide-dic20257.html
https://www.researchgate.net/publication/244559901_Synthetic_Uses_of_ChlorotitaniumIV_Triisopropoxide_in_CCN_Bond_Formation
https://www.benchchem.com/product/b1365183/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-chlorotitanium-triisopropoxide
https://www.benchchem.com/product/b1365183/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-chlorotitanium-triisopropoxide
https://www.benchchem.com/product/b1365183/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-chlorotitanium-triisopropoxide
https://www.benchchem.com/product/b1365183/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-chlorotitanium-triisopropoxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365183?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C9H21CIOS3Ti [3]
Molecular Weight 260.58 g/mol
Colorless to yellow liquid or
Appearance ) ] [3114]
low melting solid
Melting Point 35-40 °C [3]
Boiling Point 63-66 °C at 0.1 mmHg [3]
Density 1.091 g/mL at 25 °C [3]
Soluble in most nonprotic
N organic solvents (e.g., ether,
Solubility [1][5]
THF, CH2CI2, toluene,
hexanes). Insoluble in water.
Flash Point 72 °F (22 °C) - closed cup [3]
Sensitivity Moisture sensitive [3]

Experimental Protocols

Given the air and moisture sensitivity of chlorotitanium triisopropoxide, all manipulations

should be performed under an inert atmosphere (e.g., argon or nitrogen) using Schlenk line or

glovebox techniques.[6][7]

Determination of Melting Point

The melting point of chlorotitanium triisopropoxide, which exists as a low melting solid, can

be determined using a standard capillary melting point apparatus.[8][9][10]

Methodology:

o Sample Preparation: Inside a glovebox, a small amount of solid chlorotitanium

triisopropoxide is finely ground. A capillary tube is then packed with the powdered sample

to a height of 2-3 mm.
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Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus.

Heating: The sample is heated rapidly to approximately 10 °C below the expected melting
point of 35 °C.

Observation: The heating rate is then reduced to 1-2 °C per minute. The temperature at
which the first droplet of liquid appears is recorded as the beginning of the melting range.

Final Reading: The temperature at which the entire solid has transitioned to a liquid is
recorded as the end of the melting range. For pure substances, this range is typically narrow.

[9]

Determination of Boiling Point under Reduced Pressure

Due to its relatively high boiling point at atmospheric pressure and potential for decomposition,
the boiling point of chlorotitanium triisopropoxide is determined under vacuum.[11][12][13]

Methodology:

Apparatus Setup: A small-scale distillation apparatus suitable for vacuum distillation is
assembled. This includes a round-bottom flask, a distillation head with a thermometer, a
condenser, and a receiving flask. All glassware must be thoroughly dried and assembled
under an inert atmosphere.

Sample Introduction: Approximately 1-2 mL of liquid chlorotitanium triisopropoxide is
introduced into the distillation flask using a syringe. A small magnetic stir bar is added for
smooth boiling.

Vacuum Application: The apparatus is connected to a vacuum pump, and the pressure is
gradually reduced to the desired level (e.g., 0.1 mmHg).

Heating: The distillation flask is gently heated in an oil bath.

Temperature Reading: The temperature is recorded when the liquid is boiling and a steady
stream of condensate is observed on the thermometer bulb. This temperature is the boiling
point at the recorded pressure.
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Determination of Density

The density of liquid chlorotitanium triisopropoxide can be determined by measuring the
mass of a known volume.[14][15][16][17]

Methodology:

Tare Weighing: An accurately calibrated volumetric flask (e.g., 1 mL or 5 mL) is weighed on
an analytical balance.

Sample Transfer: Inside a glovebox, the volumetric flask is carefully filled to the calibration
mark with liquid chlorotitanium triisopropoxide using a pipette.

Final Weighing: The filled volumetric flask is securely capped and re-weighed.

Calculation: The density is calculated by dividing the mass of the liquid (final mass - tare
mass) by the volume of the flask.

Determination of Solubility

A qualitative assessment of solubility in various organic solvents can be performed.[18][19][20]

Methodology:

Solvent Preparation: Several small, dry test tubes are prepared, each containing
approximately 1 mL of a different anhydrous, nonprotic organic solvent (e.g., hexane,
toluene, diethyl ether, tetrahydrofuran, dichloromethane).

Sample Addition: To each test tube, a small amount (a few drops or a small spatula tip) of
chlorotitanium triisopropoxide is added.

Observation: The tubes are agitated, and the solubility is observed. The compound is
considered soluble if it completely dissolves to form a clear solution. It is insoluble if it
remains as a separate phase or forms a cloudy suspension.

Reaction Pathway: Synthesis of Chlorotitanium
Triisopropoxide
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Chlorotitanium triisopropoxide can be synthesized through a redistribution reaction between
titanium(lV) isopropoxide and titanium(lV) chloride.[4][21] This reaction provides a
straightforward route to the desired product.

Synthesis of Chlorotitanium Triisopropoxide

Titanium(lV) isopropoxide Titanium(lV) chloride
Ti(O-iPr)4 TiCl4

Redistribution Reaction
(3:1 molar ratio)

Chlorotitanium triisopropoxide
CITi(O-iPr)3

Click to download full resolution via product page

Caption: Synthesis of Chlorotitanium triisopropoxide.

Application in Organic Synthesis: The Kulinkovich
Reaction

Chlorotitanium triisopropoxide is a key reagent in the Kulinkovich reaction, which is used for
the synthesis of cyclopropanols from esters.[22] The reaction involves the treatment of an ester
with a Grignard reagent in the presence of a titanium(lV) alkoxide, such as chlorotitanium

triilsopropoxide.
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Simplified Kulinkovich Reaction Workflow

Ester Grignard Reagent Chlorotitanium triisopropoxide
(RCOOR) (R"MgX) CITi(O-iPr)3

Titanacyclopropane

Intermediate

Cyclopropanol

Click to download full resolution via product page

Caption: The Kulinkovich Reaction Workflow.

Conclusion

Chlorotitanium triisopropoxide is a valuable organometallic reagent with well-defined
physical properties that are essential for its effective use in research and development. Its
moisture sensitivity necessitates careful handling under inert conditions. The provided
experimental protocols offer a foundation for the accurate determination of its physical
characteristics, while the illustrative reaction pathways highlight its significance in synthetic
organic chemistry. A thorough understanding of these properties and reactions is paramount for
scientists and professionals in the field of drug development and chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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